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Compound of Interest

Compound Name: Demethylwedelolactone

Cat. No.: B190455 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the proper disposal of Demethylwedelolactone, a coumestan with diverse biological activities.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Summary of Chemical Safety Information
Demethylwedelolactone is classified as harmful if swallowed.[1][2] The following table

summarizes key quantitative data for this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b190455?utm_src=pdf-interest
https://www.benchchem.com/product/b190455?utm_src=pdf-body
https://www.benchchem.com/product/b190455?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11703m.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/sml3082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₈O₇ PubChem[3]

Molecular Weight 300.22 g/mol PubChem[3]

CAS Number 6468-55-9 Cayman Chemical[1]

Hazard Classification Acute toxicity - oral 4 (H302) Cayman Chemical[1]

Signal Word Warning Cayman Chemical[1]

Storage Temperature -20°C Sigma-Aldrich[2]

Solubility DMSO: 2 mg/mL Sigma-Aldrich[2]

DMF: 30 mg/ml Cayman Chemical[4]

Ethanol: 20 mg/ml Cayman Chemical[4]

Disposal Protocol
The primary directive for the disposal of Demethylwedelolactone is to act in accordance with

local, regional, and national regulations.[1] The following steps provide a procedural workflow

for its proper disposal.

Experimental Workflow for Disposal
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Preparation

Disposal

Final Steps

Wear appropriate PPE:
- Lab coat
- Gloves

- Safety glasses

Select a designated and
properly labeled hazardous

waste container.

and

For solid Demethylwedelolactone:
- Carefully transfer the powder into the

  designated waste container.
- Avoid creating dust.

For solutions:
- Transfer the solution into a

  designated liquid hazardous
  waste container.

Dispose of any contaminated
materials (e.g., pipette tips, tubes)

in the solid hazardous waste container.

Securely seal the
waste container.

Store the sealed container
in a designated hazardous
waste accumulation area.

Arrange for pickup by a
licensed hazardous waste

disposal service.

Click to download full resolution via product page
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A flowchart outlining the step-by-step procedure for the safe disposal of
Demethylwedelolactone.

Precautionary Measures and Handling
When handling Demethylwedelolactone, it is crucial to adhere to the following precautionary

statements:

P264: Wash hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink, or smoke when using this product.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] It is recommended to use this

product in a well-ventilated area or under a fume hood. Personal protective equipment (PPE),

including a lab coat, chemical-resistant gloves, and safety glasses, should be worn at all times.

In case of a spill, pick up the material mechanically and place it in a suitable container for

disposal.[1] Avoid creating dust. Ensure that the spilled material does not enter sewers or

surface and ground water.[1]

Emergency Procedures
Fire: Use fire-fighting measures that are appropriate for the surrounding environment. A solid

water stream may be inefficient.[1]

First Aid (If Swallowed): Rinse the mouth with water and immediately call a poison center or

doctor for medical advice.[1] Do not induce vomiting unless directed to do so by medical

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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